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Compound of Interest

Compound Name: Benzyl octanoate

Cat. No.: B076444 Get Quote

An In-depth Technical Guide to Benzyl Octanoate for Researchers, Scientists, and Drug

Development Professionals

Introduction
This technical guide provides a comprehensive overview of benzyl octanoate, a benzylic ester

of octanoic acid. This document is intended for researchers, scientists, and professionals in the

field of drug development and related scientific disciplines. It will cover the compound's

chemical identity, physicochemical properties, synthesis protocols, and potential areas for

further investigation. Benzyl octanoate is recognized for its applications as a fragrance and

flavoring agent and is a subject of interest for its potential applications in organic synthesis and

as a pharmacological intermediate.[1]

Chemical Identity and Properties
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is

benzyl octanoate.[1][2] It is also known by synonyms such as benzyl caprylate, octanoic acid,

benzyl ester, and octanoic acid, phenylmethyl ester.[2]

Quantitative Data Summary
The key physicochemical properties of benzyl octanoate are summarized in the table below

for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b076444?utm_src=pdf-interest
https://www.benchchem.com/product/b076444?utm_src=pdf-body
https://www.benchchem.com/product/b076444?utm_src=pdf-body
https://www.benchchem.com/product/b076444?utm_src=pdf-body
https://www.atamanchemicals.com/benzyl-octanoate_u26064/
https://www.benchchem.com/product/b076444?utm_src=pdf-body
https://www.atamanchemicals.com/benzyl-octanoate_u26064/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-octanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-octanoate
https://www.benchchem.com/product/b076444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name benzyl octanoate [1][2]

CAS Number 10276-85-4 [2]

Molecular Formula C15H22O2 [1][2]

Molecular Weight 234.33 g/mol [1][2]

Appearance
Colorless to light yellow, clear

liquid
[3]

Boiling Point
310.00 to 311.00 °C @ 760.00

mm Hg
[3]

Flash Point 107.78 °C (226.00 °F) [1][3]

Specific Gravity
0.96000 to 0.96600 @ 25.00

°C
[3]

Refractive Index
1.48400 to 1.49000 @ 20.00

°C
[3]

InChI Key
MWQWCHLIPMDVLS-

UHFFFAOYSA-N

SMILES
CCCCCCCC(=O)OCC1=CC=

CC=C1
[2]

Solubility
Soluble in alcohol; insoluble in

water
[3]

Experimental Protocols
The synthesis of benzyl octanoate can be achieved through several methods. The most

common laboratory-scale preparation is the Fischer-Speier esterification. An alternative,

greener approach involves enzymatic synthesis.

Fischer-Speier Esterification of Octanoic Acid with
Benzyl Alcohol
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This method involves the acid-catalyzed reaction between octanoic acid and benzyl alcohol.[4]

[5]

Materials:

Octanoic acid

Benzyl alcohol

Concentrated sulfuric acid (or another strong acid catalyst like p-toluenesulfonic acid)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Dean-Stark apparatus

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap, combine octanoic acid (1.0 mol), benzyl alcohol (1.2 mol), and toluene. The use of

excess benzyl alcohol helps to shift the equilibrium towards the product.

Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric

acid to the reaction mixture while stirring.
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Reflux: Heat the mixture to reflux. The water produced during the reaction will be collected in

the Dean-Stark trap as an azeotrope with toluene, driving the reaction to completion.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully neutralize the remaining acid by washing the mixture with a saturated solution of

sodium bicarbonate in a separatory funnel. Subsequently, wash with water and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the toluene using a rotary evaporator.

Purification: The crude benzyl octanoate can be purified by vacuum distillation to remove

unreacted starting materials and byproducts.

Enzymatic Synthesis of Benzyl Octanoate
Enzymatic synthesis offers a more environmentally friendly alternative to traditional chemical

methods, operating under milder conditions.[6] Lipases are commonly used enzymes for this

esterification.

Materials:

Octanoic acid

Benzyl alcohol

Immobilized lipase (e.g., Novozym® 435, Candida antarctica lipase B)

Hexane (or other suitable organic solvent, a solvent-free system is also possible)

Shaking incubator or magnetic stirrer with heating

Filtration apparatus

Procedure:
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Reaction Setup: In a suitable reaction vessel, combine octanoic acid and benzyl alcohol. A

solvent such as hexane can be used, or the reaction can be run solvent-free.

Enzyme Addition: Add the immobilized lipase to the mixture. The amount of enzyme is

typically a small percentage of the total substrate weight.

Incubation: The mixture is incubated at a controlled temperature (e.g., 40-60°C) with

continuous agitation (shaking or stirring) for a specified period (e.g., 24 hours).

Reaction Monitoring: The conversion to benzyl octanoate can be monitored by taking

samples at intervals and analyzing them by GC.

Enzyme Recovery: After the reaction, the immobilized enzyme can be recovered by simple

filtration. The recovered enzyme can be washed and reused in subsequent batches.

Purification: The liquid phase containing the product can be purified by vacuum distillation to

remove any unreacted starting materials.

Potential Research Directions and Signaling
Pathways
While benzyl octanoate is primarily used in the flavor and fragrance industries, its structural

motifs suggest potential for broader applications in medicinal chemistry and drug development.

The "benzyl" group is a common feature in many pharmacologically active compounds.

For instance, recent research on benzyl propylene glycoside has shown its ability to modulate

the cGAS-STING signaling pathway, which is involved in innate immunity and has implications

for inflammatory diseases.[7] Although benzyl octanoate is a different molecule, the presence

of the benzyl moiety raises the possibility that it or its derivatives could interact with biological

pathways. Further research is warranted to explore the biological activities of benzyl esters,

including their potential to modulate cell signaling pathways relevant to disease.

Below is a conceptual diagram illustrating a potential workflow for investigating the biological

activity of benzyl octanoate.
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Conceptual workflow for investigating the biological activity of benzyl octanoate.
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Conclusion
Benzyl octanoate is a well-characterized chemical compound with established applications.

This guide has provided its IUPAC nomenclature, a comprehensive summary of its properties,

and detailed protocols for its synthesis via both classical and enzymatic methods. The potential

for this and similar molecules to interact with biological signaling pathways presents an

intriguing avenue for future research, particularly for professionals engaged in the discovery

and development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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